Propanoic acid, 3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]-

• CAS No.: 67406-79-5
• Molecular Formula: C5H7N3O11
• Molecular Weight: 285.12 g/mol
• IUPAC Name: 3-nitrooxy-2,2-bis(nitrooxymethyl)propanoic acid
• InChI: InChI=1S/C5H7N3O11/c9-4(10)5(1-17-6(11)12,2-18-7(13)14)3-19-8(15)16/h1-3H2,(H,9,10)
• InChI Key: WKOZYVCJMAHTPP-UHFFFAOYSA-N
• Canonical SMILES: C(C(CO[N+](=O)[O-])(CO[N+](=O)[O-])C(=O)O)O[N+](=O)[O-]

Description

Propanoic acid, 3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]- is a useful research compound. Its molecular formula is C5H7N3O11 and its molecular weight is 285.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.0074 mol of KMnO4 is added in portions, with vigorous stirring, to a solution of 0.0037 mol of pentaerythrityl trinitrate (PETriN), 5.5 ml of benzene, 9 ml of water and 0.15 ml of Aliquat® 336. When the addition has ended, the temperature is kept at 15° C. for 2 hours. Aqueous hydrogensulfite solution is then added, the mixture is acidified with H2SO4 and the benzene layer is separated off. After removal of the solvent, 3-nitryloxy-2,2-bis(nitryloxymethyl)propionic acid (Tri-PA) is obtained as a solid residue, which is recrystallized several times from methylene chloride. Yield: 72%.